Cas no 2381327-23-5 (1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole)

• Product Name: 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole
• CAS No: 2381327-23-5
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 5876413
• PubChem ID: 126847862
• Update Time: 2025-06-08

1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• F1912-2873
• 2381327-23-5
• AKOS040801739
• 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole

• Inchi： 1S/C12H13FN2/c13-9-4-3-7-11(9)15-8-14-10-5-1-2-6-12(10)15/h1-2,5-6,8-9,11H,3-4,7H2/t9-,11-/m1/s1
• InChI Key： WDSRQTDOEKOPHG-MWLCHTKSSA-N
• SMILES： F[C@@H]1CCC[C@H]1N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole

Exploring the Unique Properties and Applications of 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole (CAS No. 2381327-23-5)

In the rapidly evolving field of pharmaceutical and chemical research, 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole (CAS No. 2381327-23-5) has emerged as a compound of significant interest. This fluorinated benzodiazole derivative combines a cyclopentyl ring with a benzodiazole core, offering unique structural features that make it a valuable candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given the growing demand for novel small-molecule therapeutics targeting complex diseases.

The compound's chiral fluorocyclopentyl moiety is a key structural highlight, as fluorination often enhances metabolic stability and bioavailability—a hot topic in modern medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, molecules like 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole are frequently studied for their structure-activity relationships (SAR). This aligns with current trends where scientists leverage machine learning to predict compound behavior, reducing trial-and-error in lab settings.

Another area of exploration is the compound's potential role in central nervous system (CNS) drug development. Fluorinated compounds often exhibit improved blood-brain barrier penetration, a critical factor for treating neurological disorders. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, the search for neuroactive small molecules has intensified, placing CAS No. 2381327-23-5 under the spotlight.

From a synthetic chemistry perspective, the stereoselective introduction of fluorine into the cyclopentyl ring presents both challenges and opportunities. Recent advancements in asymmetric catalysis and flow chemistry have made it easier to access such enantiomerically pure building blocks. This resonates with the broader industry shift toward green chemistry and sustainable synthesis methods, which are frequently searched topics among chemists and environmental advocates alike.

Beyond pharmaceuticals, 1-[(1R,2R)-2-fluorocyclopentyl]-1H-1,3-benzodiazole may find applications in material science, particularly in the design of organic electronic materials. Its conjugated benzodiazole system could contribute to the development of light-emitting diodes (OLEDs) or photovoltaic cells, aligning with global interest in renewable energy technologies.

In summary, CAS No. 2381327-23-5 represents a versatile scaffold with multifaceted potential. Its study intersects with several high-demand research areas, from precision medicine to sustainable chemistry, making it a compelling subject for both academic and industrial investigations. As the scientific community continues to explore its properties, this compound may well become a cornerstone in next-generation therapeutic and technological innovations.